Cas no 27373-57-5 (b-Alanine, N-octyl-)

b-Alanine, N-octyl- structure
b-Alanine, N-octyl- structure
Product Name:b-Alanine, N-octyl-
CAS No:27373-57-5
MF:C11H23NO2
MW:201.305823564529
CID:262612
PubChem ID:13765821
Update Time:2025-04-19

b-Alanine, N-octyl- Chemical and Physical Properties

Names and Identifiers

    • b-Alanine, N-octyl-
    • N-Octyl-β-alanine
    • acide (n-octylamino)-3 propanoique
    • ACMC-20ln64
    • chlorure de n-octylzinc
    • CTK2J4571
    • n-octylzincchloride
    • Zinc, chlorooctyl-
    • EINECS 248-432-0
    • 27373-57-5
    • AYD3W2K9WB
    • UNII-AYD3W2K9WB
    • NoName_503
    • N-OCTYL-BETA.-ALANINE
    • Q27274189
    • AMPHIONIC OL
    • NS00051088
    • N-n-octyl-beta-alanine
    • DTXSID10901392
    • CZOIUKWGJCDTGF-UHFFFAOYSA-N
    • N-Octyl-beta-alanine
    • Octaminopropionic acid
    • SCHEMBL3830987
    • .BETA.-ALANINE, N-OCTYL-
    • Inchi: 1S/C11H23NO2/c1-2-3-4-5-6-7-9-12-10-8-11(13)14/h12H,2-10H2,1H3,(H,13,14)
    • InChI Key: CZOIUKWGJCDTGF-UHFFFAOYSA-N
    • SMILES: OC(CCNCCCCCCCC)=O

Computed Properties

  • Exact Mass: 201.172878976g/mol
  • Monoisotopic Mass: 201.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 49.3Ų
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